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Compound of Interest

2-Chlorooxazolo[5,4-c]pyridine
Compound Name:

hydrochloride
CAS No.: 1258650-05-3
Cat. No.: B1421860

Get Quote

Chemical Profile & Reactivity Analysis

Compound: 2-Chlorooxazolo[5,4-c]pyridine hydrochloride CAS: 1258650-05-3 Role: High-
value heterocyclic building block (Scaffold). Reactivity Class: Electrophilic Heteroaromatic
Halide / Acid Salt.

Structural Logic & Hazard Implications

The 2-chlorooxazolo[5,4-c]pyridine core features a fused pyridine-oxazole system. The chlorine
atom at the C2 position is highly activated toward nucleophilic aromatic substitution (

) due to the electron-withdrawing nature of the oxazole oxygen and the protonated pyridine
nitrogen (in the hydrochloride salt form).

¢ Hydrolytic Instability: Upon exposure to atmospheric moisture, the C2-Cl bond can
hydrolyze, releasing corrosive Hydrogen Chloride (HCI) gas and degrading the scaffold into
the corresponding oxazolone or ring-opened byproduct.
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 Acidity: As a hydrochloride salt, the solid is inherently acidic and hygroscopic.
» Toxicological Assumption: While specific

data may be sparse, treat as Category 1 Skin Corrosive and Category 2 Acute Toxin
(Oral/Inhalation) based on the reactivity of analogous halogenated azoles [1, 2].

Risk Assessment & Engineering Controls
The "Treat-As" Protocol

In the absence of comprehensive toxicological data for this specific isomer, adopt the "High-
Potency / High-Reactivity" containment strategy.

Hazard Domain Classification (GHS) Engineering Control

Fume Hood (Face velocity >

Inhalation Acute Tox. 4 / Resp.[1] Irritant

0.5 m/s) or Glovebox.

) ) N Double Gloving (Nitrile under

Skin Contact Skin Corr.[1][2] 1B / Sensitizer )

Laminate).

Goggles + Face Shield (if
Eye Contact Eye Dam. 1 )

outside hood).

Inert Atmosphere (
Reactivity Water Reactive (Slow) or

)

Decision Logic: Handling Environment

Use the following logic flow to determine the appropriate workspace based on the operation
scale.
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Operation Assessment

Mass > 500 mg?

No

Solid Handling or Solution? Yes (High Risk)

Solution Transfer \ Solid Weighing

GLOVEBOX
(Argon Atmosphere)

FUME HOOD
(Schlenk Line)

- Critical Requirements

Acid Gas Trap Static Dissipative Mat

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate engineering control based on scale and
physical state.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged handling of halogenated heteroaromatics
dissolved in organic solvents (e.g., DCM, DMF), as permeation can occur within minutes.

o Primary Layer: 4-mil Nitrile (Dexterity).

o Secondary Layer: Silver Shield® / Norfoil® laminate gloves (Chemical Barrier).
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o Respiratory: If working outside a hood (Emergency only), use a Full-Face Respirator with
Multi-Gas/Vapor (Acid Gas + Organic Vapor) cartridges.

Experimental Protocol: Safe Synthesis & Quenching

Context: A typical workflow involving the nucleophilic substitution of the C2-Chlorine with an
amine (

).
A. Preparation (Inert Handling)

e Drying: Ensure all glassware is oven-dried (

) and cooled under vacuum.

» Weighing: Weigh the 2-Chlorooxazolo[5,4-c]pyridine HCI inside a glovebox or using a
weighing funnel under a cone of nitrogen in the fume hood. Do not expose to humid air for
>2 minutes.

e Solvent: Use anhydrous DMF or DMAc. The presence of water will compete with the amine,
generating the inactive oxazolone byproduct.

B. Reaction Setup (The "Self-Validating" Workflow)

This protocol includes visual checkpoints to verify safety and chemistry integrity.

.. 1
Checkpoint: 2. Base Addition | b
Clear Solution? (DIPEA/TEA)

1. Dissolution

3. Nucleophile Addn 4. Quench
(Amine) (Sat. NHA4CI)

Click to download full resolution via product page

Figure 2: Step-by-step reaction workflow with critical safety checkpoints.
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» Dissolution: Dissolve the scaffold in anhydrous solvent. Checkpoint: The solution should be
clear. Turbidity suggests hydrolysis or salt insolubility (add more solvent).

o Neutralization: Add 2.5 equivalents of organic base (DIPEA) dropwise at

o Why? The first eq.[1][3] neutralizes the HCI salt; the second scavenges the HCI generated
during substitution.

o Safety: This step is exothermic. Monitor internal temperature.
e Reaction: Add the nucleophile. Warm to RT or heat as required (typically

for oxazolo-pyridines).

C. Disposal & Quenching

» Never dispose of unquenched reaction mixtures directly into waste drums.
e Protocol: Treat the waste stream with a dilute basic solution (e.g., 1M NaOH or Sat.

) to ensure all residual electrophile is hydrolyzed to the benign hydroxy-derivative.

e PH Check: Verify waste pH is 6-9 before transferring to the Halogenated Organic Waste
container.

Storage & Stability

o Temperature: Store at -20°C (Long term) or 2-8°C (Active use) [3].

o Atmosphere: Store under Argon or Nitrogen. Use Parafilm® or electrical tape to seal the vial
cap.

o Shelf-Life: Re-test purity (LC-MS) every 6 months. Appearance of new peaks at M-36 (loss
of HCI) or M+16 (Hydrolysis) indicates degradation.

Emergency Response
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Scenario: Spillage of Solid Material

Evacuate: Clear the immediate area.

PPE: Don full PPE (Goggles, Double Gloves, Lab Coat).

Neutralize: Cover the spill with solid Sodium Bicarbonate (

) or Calcium Carbonate to neutralize acidity.

Sweep: Use a dustpan (do not create dust clouds) and place in a hazardous waste bag.

Clean: Wipe surface with 1M NaOH, then water.

Scenario: Skin Exposure

e Immediate Action: Drench area with water for 15 minutes.[2][4]

» Neutralize: Do not use vinegar or acids. Wash with mild soap and water.

» Medical: Seek assistance immediately. Provide the SDS (or this guide) to the physician,
highlighting the HCI salt and halogenated heterocycle nature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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